Cas no 1251544-97-4 (methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate)

• Product Name: methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate
• CAS No: 1251544-97-4
• MF: C₁₈H₁₈N₄O₅S
• MW: 402.424322605133
• CID: 5795796
• PubChem ID: 49664657
• Update Time: 2025-10-21

methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate
• methyl 2-(2-(6-isopropyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)acetamido)benzoate
• methyl 2-[[2-(5,7-dioxo-6-propan-2-yl-[1,2]thiazolo[4,3-d]pyrimidin-4-yl)acetyl]amino]benzoate
• AKOS021827582
• F3406-7016
• methyl 2-{[(6-isopropyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)acetyl]amino}benzoate
• 1251544-97-4

• Inchi： 1S/C18H18N4O5S/c1-10(2)22-16(24)15-13(9-28-20-15)21(18(22)26)8-14(23)19-12-7-5-4-6-11(12)17(25)27-3/h4-7,9-10H,8H2,1-3H3,(H,19,23)
• InChI Key： DCUZANPZRDHEPV-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(N(C(N2CC(NC2C=CC=CC=2C(=O)OC)=O)=O)C(C)C)=O)=N1

Computed Properties

• Exact Mass: 402.09979086g/mol
• Monoisotopic Mass: 402.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate

Methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate (CAS No. 1251544-97-4): An Overview

Methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate (CAS No. 1251544-97-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thiazolo[4,3-d]pyrimidines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a benzene ring substituted with a methyl ester and an acetamido group, which is further substituted with a thiazolo[4,3-d]pyrimidine moiety.

The thiazolo[4,3-d]pyrimidine scaffold is of particular interest due to its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. Recent studies have highlighted the potential of this scaffold in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiazolo[4,3-d]pyrimidine derivatives exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the importance of exploring compounds like methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate for their potential therapeutic applications.

In terms of chemical synthesis, the preparation of methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the thiazolo[4,3-d]pyrimidine core through a series of condensation and cyclization reactions. Subsequent functionalization steps are then employed to introduce the desired substituents onto the core structure. A recent publication in Organic Letters detailed an efficient synthetic route for this compound using palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques.

The biological evaluation of methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamido}benzoate has revealed promising results in various assays. In vitro studies have shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including those derived from breast and lung cancers. Additionally, it has demonstrated selective toxicity towards cancer cells while showing minimal effects on normal cells. These findings suggest that the compound may have potential as a lead candidate for the development of targeted cancer therapies.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of methyl 2-{2-5,7-dioxo-6-(propan-2-yl)-4H,5H,6H,7H-1,2thiazolo4，3-dpyrimidin - 4 - ylac etamido}benzoate. Results from these studies indicate that the compound has favorable pharmacokinetic profiles suitable for further preclinical and clinical development. Specifically, it exhibits good oral bioavailability and a reasonable half-life in vivo.

Furthermore, recent advances in computational chemistry have facilitated the rational design and optimization of thiazolo[4，3 - d] pyrimidine derivatives like methyl 2 - { 2 - 5，7 - dioxo - 6 - ( propan - 2 - yl ) - 4 H，5 H，6 H，7 H - 1，2 thia z olo [ 4 , 3 - d ] pyrimidin - 4 - ylac etamido } benzoate. Molecular docking studies have provided insights into the binding modes and interactions between these compounds and their target proteins. These computational tools have been instrumental in guiding synthetic efforts to enhance potency and selectivity.

In conclusion, methyl 2 - { 2 - 5 , 7 - dioxo - 6 - ( propan - 2 - yl ) - 4 H , 5 H , 6 H , 7 H - 1 , 2 thia z olo [ 4 , 3 - d ] pyrimidin - 4 - ylac etamido } benzoate (CAS No .1251544–97–) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it an attractive target for the development of novel therapeutic agents . Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its properties for clinical applications .